Cas no 2379321-47-6 (5-(3,6-Dibromo-2-fluorophenyl)oxazole)

• Product Name: 5-(3,6-Dibromo-2-fluorophenyl)oxazole
• CAS No: 2379321-47-6
• MF: C₉H₄Br₂FNO
• MW: 320.940564155579
• MDL: MFCD32631846
• CID: 5075115
• Update Time: 2026-03-01

5-(3,6-Dibromo-2-fluorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(3,6-dibromo-2-fluorophenyl)oxazole
• 5-(3,6-Dibromo-2-fluorophenyl)oxazole

• MDL： MFCD32631846
• Inchi： 1S/C9H4Br2FNO/c10-5-1-2-6(11)9(12)8(5)7-3-13-4-14-7/h1-4H
• InChI Key： HGPQOUKVOHLHRW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C1=CN=CO1)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 3.5
• Topological Polar Surface Area: 26

Additional information on 5-(3,6-Dibromo-2-fluorophenyl)oxazole

Comprehensive Overview of 5-(3,6-Dibromo-2-fluorophenyl)oxazole (CAS No. 2379321-47-6)

5-(3,6-Dibromo-2-fluorophenyl)oxazole (CAS No. 2379321-47-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. This heterocyclic molecule features a unique combination of a fluorophenyl ring and an oxazole moiety, making it a versatile building block for various applications. The presence of dibromo and fluoro substituents enhances its reactivity and potential utility in cross-coupling reactions, which are pivotal in modern synthetic chemistry.

In recent years, the demand for halogenated aromatic compounds like 5-(3,6-Dibromo-2-fluorophenyl)oxazole has surged due to their role in the development of pharmaceutical intermediates and functional materials. Researchers are particularly interested in its potential as a precursor for small-molecule inhibitors and fluorescent probes, which are critical in drug discovery and diagnostic imaging. The compound's structural uniqueness also makes it a candidate for studying structure-activity relationships (SAR) in bioactive molecules.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-(3,6-Dibromo-2-fluorophenyl)oxazole?" The synthesis typically involves multi-step reactions, starting from commercially available 2-fluorophenyl derivatives. Key steps include bromination, oxazole ring formation, and purification via chromatography or crystallization. Advanced techniques like microwave-assisted synthesis have also been explored to improve yield and efficiency.

Another hot topic in the scientific community is the environmental impact of halogenated compounds. While 5-(3,6-Dibromo-2-fluorophenyl)oxazole is not classified as hazardous, its biodegradability and ecotoxicity are subjects of ongoing research. Sustainable synthesis methods, such as catalytic bromination and green solvents, are being investigated to minimize waste and energy consumption.

The compound's physical and chemical properties are also of great interest. Its molecular weight, melting point, and solubility in organic solvents like DMSO and THF are frequently queried in academic and industrial databases. These properties are essential for determining its suitability in various applications, from organic electronics to catalysis.

In conclusion, 5-(3,6-Dibromo-2-fluorophenyl)oxazole (CAS No. 2379321-47-6) represents a promising compound with broad potential across multiple disciplines. Its synthetic versatility, functional group diversity, and applications in cutting-edge research make it a valuable subject for further exploration. As the scientific community continues to uncover its possibilities, this compound is poised to play a pivotal role in advancing molecular design and innovation.